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Compound of Interest

Compound Name: SR-1903

Cat. No.: B15543256

Get Quote

Note to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of scientific literature and chemical databases, we were

unable to identify a specific research compound designated as "SR-1903" for use in animal

models. The search results for this identifier were consistently associated with unrelated

subjects, primarily the Springfield Model 1903 rifle and United Nations number 1903 for

corrosive disinfectants.

This suggests that "SR-1903" may be:

A typographical error: The intended compound may have a different designation.

An internal or proprietary code: The name might be specific to a particular research

institution or company and not publicly disclosed.

A discontinued or highly obscure compound: Information may not be available in commonly

accessible databases.

Without a confirmed identity for SR-1903, it is not possible to provide the requested detailed

application notes, protocols, data tables, or signaling pathway diagrams. The creation of such
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specific and technical documentation requires accurate information about the compound's

mechanism of action, pharmacology, and established experimental use.

Recommendations for Proceeding:

Verify the Compound Name: Please double-check the compound identifier for any potential

errors. Small variations in lettering or numbering can significantly alter search results.

Consult Original Source: If the designation "SR-1903" was obtained from a specific

publication, internal document, or collaborator, it is crucial to refer back to that source for the

compound's full chemical name, structure, or alternative identifiers (e.g., CAS number,

IUPAC name).

Provide Additional Information: If you have any other details about the compound, such as its

target, class of molecule (e.g., inhibitor, agonist), or the research area it is used in, this

information could facilitate a more successful search.

We are committed to providing accurate and helpful information. Once the correct identity of

the compound is established, we will be able to generate the comprehensive application notes

and protocols as requested.

To cite this document: BenchChem. [Application Notes and Protocols for SR-1903 in Animal
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543256/docs#application-notes-and-protocols-for-
sr-1903-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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